Cas no 827614-25-5 (6-(4-bromophenyl)-4-chlorothieno3,2-dpyrimidine)

6-(4-Bromophenyl)-4-chlorothieno[3,2-d]pyrimidine is a heterocyclic compound featuring a thienopyrimidine core substituted with a 4-bromophenyl group at the 6-position and a chlorine atom at the 4-position. This structure imparts significant reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The bromophenyl moiety enhances cross-coupling potential, facilitating further functionalization via Suzuki or Buchwald-Hartwig reactions. The chlorothienopyrimidine scaffold is known for its bioactivity, often serving as a precursor for kinase inhibitors and other therapeutic agents. Its high purity and well-defined synthetic pathway ensure consistency in research and industrial applications. This compound is particularly useful in medicinal chemistry for developing targeted small-molecule drugs.

6-(4-bromophenyl)-4-chlorothieno3,2-dpyrimidine structure

827614-25-5 structure

Product Name:6-(4-bromophenyl)-4-chlorothieno3,2-dpyrimidine

CAS No:827614-25-5

MF:C₁₂H₆BrClN₂S

MW:325.611439228058

CID:2115176

PubChem ID:2757106

Update Time:2025-05-27

6-(4-bromophenyl)-4-chlorothieno3,2-dpyrimidine Chemical and Physical Properties

Names and Identifiers

- 6-(4-bromophenyl)-4-chloro-Thieno[3,2-d]pyrimidine
- 6-(4-bromophenyl)-4-chlorothieno3,2-dpyrimidine
- Z99599046
- DA-36833
- 6-(4-bromophenyl)-4-chlorothieno[3,2-d]pyrimidine
- CIB61425
- EN300-12897
- CS-0268088
- 827614-25-5
- AKOS001107160
- MDL： MFCD04973914
- Inchi： 1S/C12H6BrClN2S/c13-8-3-1-7(2-4-8)10-5-9-11(17-10)12(14)16-6-15-9/h1-6H
- InChI Key： CQIBGLMUMFTNSI-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1)C1=CC2=C(C(=NC=N2)Cl)S1

Computed Properties

Exact Mass: 323.91236g/mol
Monoisotopic Mass: 323.91236g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 273
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.6
Topological Polar Surface Area: 54Å²

Experimental Properties

Melting Point: 203°C

6-(4-bromophenyl)-4-chlorothieno3,2-dpyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	021425-1g	6-(4-Bromophenyl)-4-chloro-thieno[3,2-d]pyrimidine	827614-25-5		1g	￡199.00	2022-03-01
Chemenu	CM271481-1g	6-(4-Bromophenyl)-4-chlorothieno[3,2-d]pyrimidine	827614-25-5	97%	1g	$***	2023-03-30
Chemenu	CM271481-5g	6-(4-Bromophenyl)-4-chlorothieno[3,2-d]pyrimidine	827614-25-5	97%	5g	$***	2023-03-30
Chemenu	CM271481-5g	6-(4-Bromophenyl)-4-chlorothieno[3,2-d]pyrimidine	827614-25-5	97%	5g	$794	2021-08-18
Enamine	EN300-12897-0.05g	6-(4-bromophenyl)-4-chlorothieno[3,2-d]pyrimidine	827614-25-5		0.05g	$88.0	2023-04-29
Enamine	EN300-12897-0.1g	6-(4-bromophenyl)-4-chlorothieno[3,2-d]pyrimidine	827614-25-5		0.1g	$132.0	2023-04-29
Enamine	EN300-12897-0.25g	6-(4-bromophenyl)-4-chlorothieno[3,2-d]pyrimidine	827614-25-5		0.25g	$188.0	2023-04-29
Enamine	EN300-12897-0.5g	6-(4-bromophenyl)-4-chlorothieno[3,2-d]pyrimidine	827614-25-5		0.5g	$353.0	2023-04-29
Enamine	EN300-12897-1.0g	6-(4-bromophenyl)-4-chlorothieno[3,2-d]pyrimidine	827614-25-5		1g	$470.0	2023-04-29
Enamine	EN300-12897-2.5g	6-(4-bromophenyl)-4-chlorothieno[3,2-d]pyrimidine	827614-25-5		2.5g	$923.0	2023-04-29